Cas no 2137674-33-8 (1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1))

• Product Name: 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1)
• CAS No: 2137674-33-8
• MF: C₁₁H₁₂Cl₂FN₃
• MW: 276.137483596802
• CID: 5297126
• Update Time: 2025-10-29

1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1)

• Inchi： 1S/C11H11ClFN3.ClH/c1-16-5-4-15-11(16)10(14)8-3-2-7(12)6-9(8)13;/h2-6,10H,14H2,1H3;1H
• InChI Key： BJUFRHGBVDTSEL-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1C)(C1C=CC(Cl)=CC=1F)N.Cl

Additional information on 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1)

Comprehensive Overview of 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1) (CAS No. 2137674-33-8)

The compound 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1) (CAS No. 2137674-33-8) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chloro-2-fluorophenyl moiety and methyl-substituted imidazole core, make it a valuable intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, applications, and market relevance, addressing key questions researchers often ask about this compound.

Chemically, 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1) belongs to the class of heterocyclic amines, characterized by its imidazole ring and aromatic substitution pattern. The presence of both chloro and fluoro substituents on the phenyl ring enhances its electronic properties, making it particularly interesting for medicinal chemistry applications. Researchers frequently search for information about its solubility profile, stability under various conditions, and compatibility with common reagents, which are crucial for laboratory handling and process optimization.

In pharmaceutical research, this compound has gained attention due to its potential as a building block for kinase inhibitors and GPCR-targeting molecules. The imidazole scaffold is known to participate in important hydrogen bonding interactions with biological targets, while the halogenated aromatic system can contribute to enhanced binding affinity and metabolic stability. Recent publications have explored its use in developing treatments for inflammatory conditions and certain metabolic disorders, aligning with current trends in personalized medicine and targeted therapy development.

The synthesis of 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1) typically involves multi-step organic transformations, starting from readily available imidazole precursors. Key steps often include N-alkylation, aryl substitution reactions, and final salt formation to yield the hydrochloride product. Process chemists frequently inquire about yield optimization strategies, purification methods, and scale-up considerations for this compound, reflecting the practical challenges in its production.

From an analytical perspective, characterization of CAS No. 2137674-33-8 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's chromatographic behavior and spectral properties are frequently discussed topics among analytical chemists working with this material. Recent advancements in high-throughput screening and computational chemistry have further increased interest in this molecule's potential applications.

The market for specialized imidazole derivatives like 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1) has shown steady growth, driven by increasing demand from pharmaceutical research and agrochemical development sectors. Suppliers often highlight its availability in various packaging configurations and custom synthesis options, addressing the needs of both academic researchers and industrial-scale users. Current trends toward green chemistry and sustainable synthesis have also influenced production methods for this compound.

Storage and handling of CAS No. 2137674-33-8 require standard laboratory precautions for organic salts. The compound is typically stable under recommended storage conditions, though users should consult specific material safety data for detailed handling instructions. Proper container selection and environmental controls are frequently discussed aspects of its long-term storage.

Looking forward, the scientific community continues to explore novel applications for 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1), particularly in emerging areas like bioconjugation chemistry and materials science. Its structural features make it a candidate for developing smart materials and functional coatings, expanding its potential beyond traditional medicinal chemistry applications.

For researchers considering working with this compound, it's important to review recent literature on its structure-activity relationships and derivatization potential. Many synthetic chemists search for information about compatible reaction conditions and potential side reactions when planning their experiments with this material.

In conclusion, 1H-Imidazole-2-methanamine, α-(4-chloro-2-fluorophenyl)-1-methyl-, hydrochloride (1:1) (CAS No. 2137674-33-8) represents an important chemical building block with diverse applications in modern chemical research. Its unique combination of imidazole functionality and halogenated aromatic character continues to attract interest from multiple scientific disciplines, ensuring its ongoing relevance in both academic and industrial settings.